Cas no 7511-72-0 ( )
structure
Product Name:
CAS No:7511-72-0
MF:C11H13BrO2
MW:257.123722791672
CID:981474
PubChem ID:234388
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4-bromophenyl) 3-methylbutanoate
- 4-bromophenyl 3-methylbutanoate
- AC1L5S44
- AG-J-14814
- CTK5E1161
- KB-207974
- NSC34211
- NSC-34211
- DTXSID20283919
- (4-bromophenyl)3-methylbutanoate
- 7511-72-0
-
-
- Inchi： 1S/C11H13BrO2/c1-8(2)7-11(13)14-10-5-3-9(12)4-6-10/h3-6,8H,7H2,1-2H3
- InChI Key： ZRWJPFAXRUIONN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC(CC(C)C)=O
Computed Properties
- Exact Mass: 256.00989
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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